Cas no 21979-55-5 (3-bromo-1-methylquinolinium)

• Product Name: 3-bromo-1-methylquinolinium
• CAS No: 21979-55-5
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD05742374
• CID: 912146
• Update Time: 2025-05-20

3-bromo-1-methylquinolinium Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methylquinolinium
• 1-methyl-3-bromoquinolinium iodide
• 1-Methyl-3-brompyrrolidin
• 3-Brom-1-methyl-chinolinium, Jodid
• 3-bromo-1-methyl-pyrrolidine
• 3-Bromo-1-methylquinolinium iodide
• 3-bromo-1-methyl-quinolinium, iodide
• AB65769
• AGN-PC-00NQ1J
• ANW-69123
• CTK8C2843
• Pyrrolidine, 3-bromo-1-methyl-
• 3-bromo-1-methyl-quinoline
• 3-bromo-1-methylquinolin-1-ium iodide

• MDL： MFCD05742374
• Inchi： 1S/C10H10BrN/c1-12-7-9(11)6-8-4-2-3-5-10(8)12/h2-5,7H,6H2,1H3
• InChI Key： AMHSPZUFNKSPSR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)CC(Br)=C1

Computed Properties

• Exact Mass: 221.99187

Experimental Properties

• PSA: 3.88

Additional information on 3-bromo-1-methylquinolinium

3-Bromo-1-Methylquinolinium (CAS No. 21979-55-5): A Comprehensive Overview

3-Bromo-1-Methylquinolinium, also known by its CAS registry number CAS No. 21979-55-5, is a significant compound within the realm of organic chemistry, particularly in the study of heterocyclic compounds. This quinolinium salt has garnered attention due to its unique structural properties and potential applications in various fields, including pharmacology, material science, and catalysis.

The molecular structure of 3-Bromo-1-Methylquinolinium consists of a quinoline ring system with a bromine atom at the 3-position and a methyl group at the 1-position, forming a quaternary ammonium salt. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 3-Bromo-1-Methylquinolinium. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These studies highlight the importance of understanding reaction mechanisms and optimizing reaction conditions to achieve high yields and purity levels.

In terms of applications, 3-Bromo-1-Methylquinolinium has shown promise in the field of pharmacology as a potential lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors makes it an interesting candidate for therapeutic interventions. For instance, studies have demonstrated its potential as an antimicrobial agent, where it exhibits activity against a range of bacterial strains.

Beyond pharmacology, this compound has also been investigated for its role in material science, particularly in the development of advanced materials such as conductive polymers and electrocatalysts. The unique electronic properties of 3-Bromo-1-Methylquinolinium make it a suitable candidate for these applications, where conductivity and stability are paramount.

The latest research on 3-Bromo-1-Methylquinolinium has delved into its catalytic properties, exploring its potential as a catalyst in organic synthesis reactions. Studies have shown that this compound can effectively catalyze various transformations, including C-C bond formations and oxidation reactions, under mild conditions.

In conclusion, 3-Bromo-1-Methylquinolinium (CAS No. 21979-55-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its importance in both academic research and industrial development.